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Compound of Interest

Compound Name: EPZ015666

Cat. No.: B607352 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical information and a step-by-

step plan for the proper disposal of EPZ015666 (also known as GSK3235025), a potent and

selective PRMT5 inhibitor.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for EPZ015666 is

not readily available in the public domain, general principles for the disposal of laboratory

chemical waste should be strictly followed. These procedures are designed to minimize risk

and ensure compliance with regulatory standards.

Key Compound Information
A summary of essential quantitative data for EPZ015666 is provided in the table below for easy

reference during handling and storage.
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Property Value Source

Molecular Weight 383.44 g/mol [1]

Purity ≥98% (HPLC)

Storage (Powder) -20°C [1][2]

Storage (In solvent) -80°C [2]

Solubility in DMSO ≥19.17 mg/mL [3]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedures for the disposal of EPZ015666.

This process is designed to be straightforward and directly applicable to a laboratory setting.

Step 1: Waste Identification and Classification

The initial and most critical step is to classify EPZ015666 as a hazardous chemical waste. Due

to its nature as a bioactive small molecule inhibitor, it should not be disposed of in regular trash

or down the drain.[4] All waste containing EPZ015666, including pure compound, solutions,

and contaminated labware, must be treated as hazardous.

Step 2: Segregation of Waste

Proper segregation is crucial to prevent accidental chemical reactions.[5]

Solid Waste: Collect unused or expired EPZ015666 powder in its original container or a

clearly labeled, compatible container.[6] Contaminated items such as gloves, weighing

paper, and pipette tips should be placed in a designated, sealed plastic bag or container

labeled as "Hazardous Chemical Waste" and listing EPZ015666 as a contaminant.[7]

Liquid Waste: Solutions containing EPZ015666 should be collected in a dedicated, leak-

proof, and chemically compatible waste container.[8] It is advisable to segregate

halogenated and non-halogenated solvent waste.[5] The container must be clearly labeled

with "Hazardous Chemical Waste" and a complete list of its contents, including the full

chemical name and approximate concentrations.[8]
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Sharps: Any needles or blades contaminated with EPZ015666 should be disposed of in a

designated sharps container that is clearly labeled as containing chemical waste.[7]

Step 3: Labeling and Storage of Waste

All waste containers must be accurately and clearly labeled.[9] The label should include:

The words "Hazardous Waste"[8]

The full chemical name(s) of the contents (no abbreviations)[8]

The approximate quantities or concentrations of each chemical[8]

The date of waste generation[8]

The laboratory of origin (building and room number) and the name of the principal

investigator[8]

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.[10] This area should be away from general lab traffic and have secondary

containment to prevent spills.[6] Containers must be kept closed except when adding waste.[9]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[8] Do not attempt to transport or dispose of the chemical waste

yourself. Follow all institutional procedures for waste manifest forms and pickup schedules.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of EPZ015666 in a

laboratory setting.
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EPZ015666 Disposal Workflow
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Caption: Workflow for the safe disposal of EPZ015666.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of EPZ015666, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene plan and EHS guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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